Cas no 100937-51-7 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-)

3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)- structure
100937-51-7 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-
CAS No:100937-51-7
MF:C5H11NO3
MW:133.145741701126
CID:1130618
PubChem ID:9882222
Update Time:2025-04-20

3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-
    • (2R,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • Q27462430
    • Dideoxy-Imino-Lyxitol
    • 100937-51-7
    • 667429-84-7
    • LDU
    • CHEMBL1289018
    • rel-(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
    • BDBM50204611
    • D-15
    • SCHEMBL2440313
    • AKOS006347678
    • Inchi: 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2
    • InChI Key: OQEBIHBLFRADNM-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)CN1

Computed Properties

  • Exact Mass: 133.07393
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 72.72
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